2-((5-(4-(Azepan-1-ylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)thio)-1-phenylethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-((5-(4-(Azepan-1-ylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)thio)-1-phenylethanone” is a complex organic molecule that contains several functional groups and structural features. It includes an azepane ring, a phenyl group, an oxadiazole ring, and a thioether linkage .
Molecular Structure Analysis
The molecule contains a seven-membered azepane ring, a five-membered 1,3,4-oxadiazole ring, and a six-membered phenyl ring . These rings may impart specific chemical properties to the molecule.Scientific Research Applications
Synthesis and Characterization
The creation of potential drugs often requires confirming the structure of synthesized compounds using modern physical and physico-chemical methods. Research in this area has focused on studying 2-R-imino-1,3-thiazoline derivatives due to their promising direction for searching biologically active substances. For instance, the regioselectivity of the cyclization reaction of certain thiourea with 2-bromo-1-phenylethanone has been determined, which is crucial for understanding the synthesis process and the formation of more thermodynamically advantageous isomers (Perekhoda et al., 2017).
Antimicrobial Activities
Compounds with structural similarities have been synthesized and characterized for their antimicrobial activities. The synthesis involves facile and fast heterocyclization reactions leading to the creation of various bioactive fused heterocyclic compounds. Such compounds have shown higher antimicrobial activities as the fusion of heterocyclic rings increases, indicating their potential use in developing antimicrobial agents (Patel & Patel, 2015).
Quantum Chemical Calculations
Quantum chemical calculations play a vital role in understanding the electronic structure, geometry, and thermodynamic parameters of synthesized compounds. This approach helps in predicting the behavior of compounds in various reactions, thereby aiding in the synthesis of compounds with desired properties and biological activities. For example, the study of the true structure of interaction products through quantum chemical calculations and physico-chemical studies has been crucial in determining the regioselectivity of cyclization reactions (Perekhoda et al., 2017).
Synthesis of Oxadiazoles and Related Compounds
Oxadiazoles and related compounds have been synthesized from various starting materials, leading to the creation of derivatives with potential biological and pharmacological activities. The synthesis processes often involve reactions with specific reagents to yield compounds such as oxadiazoles, thiadiazoles, and triazoles, which are then characterized for their properties and activities (Sharba et al., 2005).
Mechanism of Action
Properties
IUPAC Name |
2-[[5-[4-(azepan-1-ylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-1-phenylethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O4S2/c26-20(17-8-4-3-5-9-17)16-30-22-24-23-21(29-22)18-10-12-19(13-11-18)31(27,28)25-14-6-1-2-7-15-25/h3-5,8-13H,1-2,6-7,14-16H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUANNEFNZJCPHL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=NN=C(O3)SCC(=O)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.